1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE
1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE
Brand Name:
Vulcanchem
CAS No.:
159950-96-6
VCID:
VC0069132
InChI:
InChI=1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2
Molecular Formula:
C14H11IO5S
Molecular Weight:
418.21 g/mol
1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE
CAS No.: 159950-96-6
Main Products
VCID: VC0069132
Molecular Formula: C14H11IO5S
Molecular Weight: 418.21 g/mol
![1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE - 159950-96-6](/images/no_structure.jpg)
| CAS No. | 159950-96-6 |
|---|---|
| Product Name | 1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE |
| Molecular Formula | C14H11IO5S |
| Molecular Weight | 418.21 g/mol |
| IUPAC Name | (3-oxo-1λ3,2-benziodoxol-1-yl) 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C14H11IO5S/c1-10-6-8-11(9-7-10)21(17,18)20-15-13-5-3-2-4-12(13)14(16)19-15/h2-9H,1H3 |
| Standard InChIKey | UARYLZXFSPDNRZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2 |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OI2C3=CC=CC=C3C(=O)O2 |
| Synonyms | 1-[[(4-METHYLPHENYL)SULPHONYL]OXY]-1,2-BENZIODOXOL-3(1H)-ONE |
| PubChem Compound | 4589693 |
| Last Modified | Nov 11 2021 |
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